An In-Depth Technical Guide to the Physical Properties of Ethyl 2-Octenoate
An In-Depth Technical Guide to the Physical Properties of Ethyl 2-Octenoate
Introduction: Understanding Ethyl 2-Octenoate
Ethyl 2-octenoate (C₁₀H₁₈O₂) is an unsaturated fatty acid ester recognized for its characteristic fruity, green aroma.[1] It exists primarily as two geometric isomers, (E)- and (Z)-, with the (E)-isomer, commonly referred to as ethyl trans-2-octenoate, being the more prevalent and well-documented form.[2] This compound serves as a valuable ingredient in the flavor and fragrance industries and as an intermediate in organic synthesis.[1][3] For researchers, scientists, and professionals in drug development, a thorough understanding of its physical properties is paramount for its effective application, purification, and manipulation in experimental and manufacturing settings.
This guide provides a comprehensive overview of the core physical properties of ethyl 2-octenoate, with a special focus on its boiling point. We will delve into the structural basis for these properties, present standardized methodologies for their determination, and offer insights grounded in established chemical principles.
Molecular Structure and its Influence on Physical Properties
The physical characteristics of any compound are a direct consequence of its molecular structure. Ethyl 2-octenoate is a 10-carbon ester with a double bond between the second and third carbon atoms of the octanoyl chain. This structure dictates the nature and strength of its intermolecular forces (IMFs), which in turn govern properties like boiling point, vapor pressure, and solubility.
The primary intermolecular forces at play for ethyl 2-octenoate are:
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London Dispersion Forces (LDFs): These are temporary attractive forces that arise from the random movement of electrons. As a molecule with a 10-carbon chain, ethyl 2-octenoate has a significant surface area, leading to substantial LDFs. The strength of these forces increases with molecular weight and surface area.[4][5]
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Dipole-Dipole Interactions: The ester functional group (-COO-) possesses a permanent dipole due to the difference in electronegativity between the carbon and oxygen atoms. This results in electrostatic attractions between adjacent molecules, which are stronger than LDFs but weaker than hydrogen bonds.[6][7]
Unlike alcohols or carboxylic acids of similar molecular weight, ethyl 2-octenoate cannot act as a hydrogen bond donor, which results in a significantly lower boiling point compared to those classes of compounds.[7] The presence of the C=C double bond introduces a "kink" in the hydrocarbon chain, particularly in the (Z)- or cis-isomer, which can disrupt efficient molecular packing and slightly weaken the overall intermolecular forces compared to its saturated counterpart, ethyl octanoate.[8][9]
Caption: Intermolecular forces in ethyl 2-octenoate.
Core Physical Properties
The following table summarizes the key physical properties of ethyl 2-octenoate, primarily referencing the (E)-isomer due to the availability of data. It is crucial for researchers to note the conditions under which these values were measured, as properties like boiling point are highly dependent on pressure.
| Property | Value | Conditions | Source(s) |
| Molecular Formula | C₁₀H₁₈O₂ | - | [2] |
| Molecular Weight | 170.25 g/mol | - | [2] |
| Appearance | Colorless to pale yellow liquid | Ambient | [3] |
| Odor | Fruity, green | - | [1] |
| Boiling Point | 222 °C | 760 mmHg (101.3 kPa) | [10] |
| 191-192 °C | 760 mmHg (101.3 kPa) | [11] | |
| 94 °C | 30 mmHg (4.0 kPa) | [11][12][13] | |
| Density | 0.883 g/mL | 25 °C | [10] |
| 0.883 - 0.891 g/mL | 25 °C | [1] | |
| Refractive Index (n_D) | 1.4410 | 20 °C | |
| 1.435 - 1.442 | 20 °C | [1] | |
| Flash Point | 98.3 °C | Closed Cup | |
| Solubility | Insoluble in water | 25 °C | [14] |
| Soluble in alcohol and fats | - | [14] |
In-Depth Focus: Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding atmospheric pressure.[15] For a pure substance, this temperature is constant during the phase change, making it a critical parameter for identification, purity assessment, and designing distillation-based purifications.[16]
Causality and Experimental Choices
The reported boiling point of ethyl 2-octenoate at standard pressure (760 mmHg) is 222 °C.[10] This relatively high temperature is a direct result of its molecular weight and the combination of dipole-dipole and London dispersion forces, which require significant thermal energy to overcome.
However, many organic compounds, including ethyl 2-octenoate, can degrade or undergo side reactions at such high temperatures.[11] Therefore, in a laboratory setting, it is standard practice to determine the boiling point at a reduced pressure (vacuum distillation). The data table shows values like 94 °C at 30 mmHg, which is a much more manageable temperature that preserves the integrity of the compound. When reporting a boiling point, it is scientifically imperative to also report the pressure at which it was measured.
Standardized Protocol: Boiling Point Determination via Distillation
The following protocol is a synthesized methodology based on the principles outlined in ASTM D1078 and OECD Guideline 103 for the determination of distillation range and boiling point.[11][12][17][18]
Objective: To determine the boiling point of an ethyl 2-octenoate sample at a specific pressure.
Apparatus:
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Round-bottom distillation flask (50-100 mL)
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Distillation head with a port for a thermometer or temperature probe
-
Condenser (Liebig or similar)
-
Receiving flask
-
Heat source (heating mantle or oil bath)
-
Boiling chips or magnetic stir bar
-
Calibrated thermometer or digital temperature probe (-10 to 250 °C range)
-
Clamps and stands to secure the apparatus
-
(Optional) Vacuum pump, manometer, and vacuum adapter for reduced pressure distillation
Procedure:
-
Apparatus Assembly:
-
Place 20-30 mL of the ethyl 2-octenoate sample into the distillation flask along with 2-3 boiling chips or a magnetic stir bar.
-
Assemble the distillation apparatus as shown in the diagram below. Ensure all joints are securely clamped and sealed.
-
Position the thermometer bulb so that its top is level with the bottom of the side-arm leading to the condenser. This placement ensures the temperature of the vapor entering the condenser is measured, not the liquid.[19]
-
Connect the condenser to a cold water source, with water entering the lower inlet and exiting the upper outlet.
-
-
Heating and Distillation:
-
Begin gently heating the flask. If using a stir bar, ensure it is stirring at a steady rate to prevent bumping.
-
Observe the sample as it begins to boil. Watch for the ring of condensing vapor rising up the neck of the flask.
-
The temperature reading will rise and should stabilize as the vapor front reaches the thermometer bulb.
-
-
Data Collection:
-
Record the temperature when the first drop of distillate is collected in the receiving flask.
-
Continue to monitor the temperature throughout the distillation. For a pure compound, the temperature should remain constant.[20]
-
Record this stable temperature as the boiling point.
-
Record the ambient atmospheric pressure from a barometer. If performing a vacuum distillation, record the pressure from the manometer.
-
-
Shutdown:
-
Stop heating once most of the sample has distilled, but do not distill to dryness.
-
Allow the apparatus to cool completely before disassembling.
-
Sources
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